Cas no 68870-53-1 (1H-1,2,3-TRIAZOLE-5-CARBOXYLIC ACID, 4-METHYL-1-PHENYL-, METHYL ESTER)

1H-1,2,3-TRIAZOLE-5-CARBOXYLIC ACID, 4-METHYL-1-PHENYL-, METHYL ESTER structure
68870-53-1 structure
Product Name:1H-1,2,3-TRIAZOLE-5-CARBOXYLIC ACID, 4-METHYL-1-PHENYL-, METHYL ESTER
CAS No:68870-53-1
MF:C11H11N3O2
MW:217.223942041397
CID:3213390
PubChem ID:13759622
Update Time:2025-04-21

1H-1,2,3-TRIAZOLE-5-CARBOXYLIC ACID, 4-METHYL-1-PHENYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-TRIAZOLE-5-CARBOXYLIC ACID, 4-METHYL-1-PHENYL-, METHYL ESTER
    • 68870-53-1
    • DTXSID101156483
    • Inchi: 1S/C11H11N3O2/c1-8-10(11(15)16-2)14(13-12-8)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key: ZOFXDDGJMQUKFK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C)N=NN1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 217.085126602Da
  • Monoisotopic Mass: 217.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57Ų
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